5-bromo-4,4-dimethylpentanoic acid
Overview
Description
5-bromo-4,4-dimethylpentanoic acid is a useful research compound. Its molecular formula is C7H13BrO2 and its molecular weight is 209.1. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-bromo-4,4-dimethylpentanoic acid can be achieved through a multi-step process involving the bromination of a suitable precursor compound followed by oxidation and decarboxylation reactions.", "Starting Materials": [ "4,4-dimethylpentanoic acid", "bromine", "acetic acid", "sodium nitrite", "sodium nitrate", "sulfuric acid", "sodium hydroxide", "hydrogen peroxide" ], "Reaction": [ "Step 1: Bromination of 4,4-dimethylpentanoic acid with bromine in acetic acid to yield 5-bromo-4,4-dimethylpentanoic acid", "Step 2: Oxidation of 5-bromo-4,4-dimethylpentanoic acid with sodium nitrite and sodium nitrate in sulfuric acid to yield 5-bromo-4,4-dimethylpentanoic acid-2-oxide", "Step 3: Decarboxylation of 5-bromo-4,4-dimethylpentanoic acid-2-oxide with sodium hydroxide and hydrogen peroxide to yield 5-bromo-4,4-dimethylpentan-2-one" ] } | |
CAS No. |
2680533-78-0 |
Molecular Formula |
C7H13BrO2 |
Molecular Weight |
209.1 |
Purity |
95 |
Origin of Product |
United States |
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